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Compound of Interest

Compound Name: (2,2-Dichlorocyclopropyl)methanol

Cat. No.: B1297586 Get Quote

This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling (2,2-Dichlorocyclopropyl)methanol.
It offers procedural guidance for safe operations and disposal.

Chemical Safety and Hazard Summary
While specific quantitative toxicity data for (2,2-Dichlorocyclopropyl)methanol is not readily

available, a comprehensive safety approach is necessitated by its chemical structure, which

combines a chlorinated cyclopropane ring with a methanol group. Hazards can be inferred from

related compounds. The substance may cause serious eye irritation and may lead to an allergic

skin reaction.[1] Prolonged or repeated exposure, particularly through oral contact, may cause

organ damage.[1]

Quantitative Data Summary

Parameter Value Source

Molecular Formula C4H6Cl2O [2]

Molecular Weight 141 g/mol [2]

pKa (Predicted) 15.10 ± 0.10 [2]
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A multi-layered approach to PPE is critical to ensure handler safety. The following table outlines

the recommended PPE for various levels of protection.

Protection Level Equipment

Level D (Minimum)
Coveralls, safety shoes/boots, safety glasses,

appropriate gloves.[3][4]

Level C

Full-face or half-mask air-purifying respirator

(NIOSH approved), chemical-resistant clothing,

inner and outer chemical-resistant gloves, steel-

toe and shank chemical-resistant boots.[3][4]

Level B

Highest level of respiratory protection with less

skin protection. Includes a positive-pressure,

self-contained breathing apparatus (SCBA) and

similar chemical-resistant clothing and gear as

Level C.[3][4]

Level A (Maximum)

Highest level of respiratory, skin, and eye

protection, including a fully encapsulating

chemical-protective suit and SCBA.[3][4]

For routine laboratory handling of (2,2-Dichlorocyclopropyl)methanol, Level C protection is

recommended, with an emphasis on proper glove selection and eye protection.

Recommended PPE for Laboratory Use:

Eye and Face Protection: Chemical splash goggles are mandatory.[5] A face shield should

be worn in conjunction with goggles when handling larger quantities or when there is a

significant risk of splashing.[1][5]

Hand Protection: Chemical-resistant gloves are required.[1][5] Given the solvent properties

of methanol, butyl rubber, neoprene, or nitrile gloves are recommended.[5][6] Always inspect

gloves for tears or punctures before use and replace them immediately if contaminated.

Skin and Body Protection: A lab coat or chemical-resistant apron should be worn.[7]

Contaminated clothing must be removed immediately and washed before reuse.[1][8]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://chemm.hhs.gov/ppe.htm
https://www.epa.gov/emergency-response/personal-protective-equipment
https://chemm.hhs.gov/ppe.htm
https://www.epa.gov/emergency-response/personal-protective-equipment
https://chemm.hhs.gov/ppe.htm
https://www.epa.gov/emergency-response/personal-protective-equipment
https://chemm.hhs.gov/ppe.htm
https://www.epa.gov/emergency-response/personal-protective-equipment
https://www.benchchem.com/product/b1297586?utm_src=pdf-body
https://www.mcrsafety.com/blog/solvents/
https://gcpat.com/sites/gcpat.com/files/2017-06/SD2552_-_CBA%20MTDA%204822_%28USGHS%29.pdf
https://www.mcrsafety.com/blog/solvents/
https://gcpat.com/sites/gcpat.com/files/2017-06/SD2552_-_CBA%20MTDA%204822_%28USGHS%29.pdf
https://www.mcrsafety.com/blog/solvents/
https://www.mcrsafety.com/blog/solvents/
https://ehs.princeton.edu/laboratory-research/laboratory-safety/laboratory-safety-manual/sec6c
https://www.fishersci.com/store/msds?partNumber=AC364230025&countryCode=US&language=en
https://gcpat.com/sites/gcpat.com/files/2017-06/SD2552_-_CBA%20MTDA%204822_%28USGHS%29.pdf
https://sites.chemengr.ucsb.edu/~ceweb/faculty/scott/Chemical%20SOPs/Methanol.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1297586?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within

a chemical fume hood, to avoid inhalation of vapors.[7][8] If ventilation is inadequate or if

aerosols are generated, an approved respirator is necessary.[1]

Operational Plan: Handling and Storage
Handling:

Preparation: Before handling, ensure that all necessary PPE is readily available and in good

condition. Locate the nearest emergency eyewash station and safety shower.[9]

Ventilation: Always handle (2,2-Dichlorocyclopropyl)methanol in a well-ventilated area or

a certified chemical fume hood to minimize inhalation exposure.[7][8]

Preventing Contact: Avoid direct contact with skin, eyes, and clothing. Do not breathe vapors

or mists.[7]

Hygiene: Practice good personal hygiene. Wash hands thoroughly with soap and water after

handling and before eating, drinking, or smoking.[1][10]

Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[11]

[12] Use non-sparking tools and explosion-proof equipment where necessary.[10][11]

Storage:

Store in a tightly closed, properly labeled container.[1][8][11]

Keep in a cool, dry, and well-ventilated area.[8]

Store away from incompatible materials such as strong oxidizing agents, strong acids, and

amines.[7]

Store in a locked cabinet or other secure location.[7][10][11][12]

Disposal Plan
All waste containing (2,2-Dichlorocyclopropyl)methanol must be treated as hazardous

waste.
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Waste Collection: Collect waste in a designated, properly labeled, and sealed container.[10]

Do not mix with other waste streams unless explicitly permitted.

Container Labeling: Affix a hazardous waste tag to the container as soon as the first drop of

waste is added.[8]

Storage of Waste: Store waste containers in a designated, secure area, with secondary

containment.[8]

Disposal: Dispose of the waste through an approved hazardous waste disposal company,

following all local, state, and federal regulations.[7][11][13]

Emergency Procedures
Spill Response:

Minor Spill (<1 L in a fume hood):

If you are trained, use an appropriate spill kit with absorbent material to contain the spill.[8]

Avoid breathing vapors.[8]

Double-bag the spill waste in clear plastic bags, label it, and arrange for hazardous waste

pickup.[8]

Major Spill (>1 L or outside a fume hood):

Evacuate the area immediately and notify others.[9][14]

Call emergency services and your institution's environmental health and safety

department.[8][9][14]

Provide the location and identity of the spilled substance.[9]

Exposure Response:

Skin Contact: Immediately flush the affected skin with plenty of water for at least 15 minutes

while removing contaminated clothing and shoes.[8] Seek medical attention.[8]
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Eye Contact: Immediately rinse the eyes and inner eyelid surfaces with water from an

emergency eyewash station for at least 15 minutes, holding the eyelids open.[8][14] Seek

immediate medical attention.[8]

Inhalation: Move the affected person to fresh air and keep them at rest in a position

comfortable for breathing.[7] Seek medical attention.

Ingestion: Do NOT induce vomiting.[8] Never give anything by mouth to an unconscious

person.[8] Seek immediate medical attention.[8]

Visual Workflow for Handling (2,2-
Dichlorocyclopropyl)methanol
The following diagram illustrates the standard operating procedure for handling (2,2-
Dichlorocyclopropyl)methanol, from preparation to emergency response.
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Caption: Workflow for handling (2,2-Dichlorocyclopropyl)methanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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